6,7,8,9-Tetrahydro-5H-benzo[7]annulen-6-ylmethanamine;hydrochloride

• IUPAC Name: 6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-ylmethanamine;hydrochloride
• InChI: InChI=1S/C12H17N.ClH/c13-9-10-4-3-7-11-5-1-2-6-12(11)8-10;/h1-2,5-6,10H,3-4,7-9,13H2;1H
• InChI Key: VKFCCKIGDZIFAS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC2=CC=CC=C2C1)CN.Cl
• Molecular Formula: C12H18ClN
• Molecular Weight: 211.73 g/mol

Description

6,7,8,9-Tetrahydro-5H-benzo[7]annulen-6-ylmethanamine;hydrochloride, also known as TFMPP, is a synthetic compound that belongs to the class of phenylpiperazine derivatives. It is commonly used as a research chemical in the field of neuroscience and pharmacology. TFMPP is known for its psychoactive effects and is often used as a recreational drug. However,

Mechanism of Action

6,7,8,9-Tetrahydro-5H-benzo[7]annulen-6-ylmethanamine;hydrochloride acts as a partial agonist at the 5-HT1A and 5-HT2A receptors, which are both involved in the regulation of mood, anxiety, and other neurological functions. By binding to these receptors, 6,7,8,9-Tetrahydro-5H-benzo[7]annulen-6-ylmethanamine;hydrochloride can modulate the release of neurotransmitters such as serotonin, dopamine, and norepinephrine, which are involved in the regulation of mood and other cognitive processes.
Biochemical and Physiological Effects
Studies have shown that 6,7,8,9-Tetrahydro-5H-benzo[7]annulen-6-ylmethanamine;hydrochloride can induce a range of physiological and biochemical effects, including changes in heart rate, blood pressure, body temperature, and respiration rate. 6,7,8,9-Tetrahydro-5H-benzo[7]annulen-6-ylmethanamine;hydrochloride has also been shown to affect cognitive processes such as memory, attention, and learning. However, further research is needed to fully understand the extent of these effects and their underlying mechanisms.

Advantages and Limitations for Lab Experiments

One advantage of using 6,7,8,9-Tetrahydro-5H-benzo[7]annulen-6-ylmethanamine;hydrochloride in lab experiments is its well-documented pharmacological profile. 6,7,8,9-Tetrahydro-5H-benzo[7]annulen-6-ylmethanamine;hydrochloride has been extensively studied in both in vitro and in vivo models, making it a valuable tool for investigating the role of serotonin in various neurological functions. However, one limitation of using 6,7,8,9-Tetrahydro-5H-benzo[7]annulen-6-ylmethanamine;hydrochloride is its potential for abuse and misuse. As a psychoactive drug, 6,7,8,9-Tetrahydro-5H-benzo[7]annulen-6-ylmethanamine;hydrochloride may be subject to regulatory restrictions, making it difficult to obtain for research purposes.

Future Directions

There are several potential future directions for research involving 6,7,8,9-Tetrahydro-5H-benzo[7]annulen-6-ylmethanamine;hydrochloride. One area of interest is the role of serotonin in the regulation of mood and anxiety. Further studies could investigate the effects of 6,7,8,9-Tetrahydro-5H-benzo[7]annulen-6-ylmethanamine;hydrochloride on these processes and explore potential therapeutic applications. Another area of interest is the potential use of 6,7,8,9-Tetrahydro-5H-benzo[7]annulen-6-ylmethanamine;hydrochloride as a tool for investigating the mechanisms underlying neurological disorders such as depression, anxiety, and schizophrenia. Finally, further research is needed to fully understand the biochemical and physiological effects of 6,7,8,9-Tetrahydro-5H-benzo[7]annulen-6-ylmethanamine;hydrochloride and its potential impact on human health.

Synthesis Methods

6,7,8,9-Tetrahydro-5H-benzo[7]annulen-6-ylmethanamine;hydrochloride can be synthesized using a variety of methods, including the reduction of 7-nitrobenzo[c][1,2,5]oxadiazole with sodium borohydride, followed by the reaction with 2,3-dichlorophenylpiperazine. Another method involves the condensation of 1-(2,3-dichlorophenyl)piperazine with cyclohexanone in the presence of sodium ethoxide.

Scientific Research Applications

6,7,8,9-Tetrahydro-5H-benzo[7]annulen-6-ylmethanamine;hydrochloride has been extensively studied for its effects on the central nervous system. It is known to act as a serotonin receptor agonist, specifically targeting the 5-HT1A and 5-HT2A receptors. 6,7,8,9-Tetrahydro-5H-benzo[7]annulen-6-ylmethanamine;hydrochloride has been used in various studies to investigate the role of serotonin in mood regulation, anxiety, and other neurological disorders.